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Compound of Interest

Compound Name: LH65.3

Cat. No.: B15574051

This technical support center provides researchers, scientists, and drug development
professionals with essential information for the routine maintenance, calibration, and
troubleshooting of the WENZEL LH 65 Coordinate Measuring Machine (CMM). Adherence to
these guidelines will help ensure the continued accuracy and reliability of your experimental
data.

Disclaimer: The following procedures are based on industry best practices for high-precision
metrology equipment. While tailored for the WENZEL LH 65, it is always recommended to
consult the official manufacturer's documentation or a certified WENZEL service engineer for
factory-approved procedures.

Frequently Asked Questions (FAQS)

Q1: What are the ideal environmental conditions for operating the WENZEL LH 65 to ensure
measurement accuracy?

Al: For optimal performance and to maintain the specified accuracy, the WENZEL LH 65
should be housed in a temperature-controlled environment. The recommended operating
temperature is typically 20°C + 2°C (68°F + 3.6°F), with a thermal gradient of less than 1°C per
hour and 2°C over 24 hours. Humidity should be maintained between 40% and 70%.[1] The
machine should also be isolated from sources of significant vibration. The Premium and
Premium-Select models of the LH 65 can be equipped with active pneumatic vibration damping
to mitigate external influences.[2][3]
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Q2: How often should the stylus and probe be calibrated?

A2: The stylus and probe assembly should be recalibrated at the beginning of each
measurement session, especially for high-precision experiments. Recalibration is also
mandatory if there have been any changes to the stylus configuration, if the probe has incurred
an impact, or if significant temperature fluctuations have occurred since the last calibration.
Regular probe calibration is critical for maintaining measurement accuracy.

Q3: What are the compressed air requirements for the WENZEL LH 657

A3: The WENZEL LH 65 requires a clean and dry compressed air supply with a pressure
between 6 and 10 bar.[2] The air quality should meet ISO 8573-1: Class 4 or better.[2] It is
crucial to ensure the air is free of oil, water, and particulate contamination to prevent damage to
the air bearings. Air consumption is approximately 70 NI/min, but can be higher depending on
the application and if pneumatic dampers are in use.[2]

Q4: Can | use cleaning solvents on the granite guideways?

A4: Yes, it is recommended to clean the granite guideways regularly. Use a clean, lint-free cloth
and a mild, approved granite cleaner or isopropyl alcohol. Ensure the surfaces are completely
dry before moving the machine axes to prevent any residue from affecting the air bearings.

Q5: Where can | find the latest software updates for my WENZEL LH 65?

A5: Software updates are typically available through a Software Maintenance Agreement
(SMA) with WENZEL.[4] It is advisable to stay current with software updates to benefit from the
latest features, bug fixes, and performance improvements. Contact your local WENZEL service
representative for more information on your specific software version and upgrade options.

Routine Maintenance Schedule

Regular preventative maintenance is crucial for the longevity and accuracy of your WENZEL
LH 65. The following table outlines a recommended maintenance schedule.
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Frequency

Task

Detailed Methodology

Daily

Visual Inspection & Cleaning

1. Before powering on, visually
inspect the machine for any
loose components, debris on
the guideways, or damaged
cables. 2. Clean the granite
work table and guideways with
a clean, lint-free cloth and an
approved granite cleaner.[5] 3.
Check the compressed air
pressure gauge to ensure it is
within the recommended range
(6-10 bar).[2]

Weekly

Probe & Stylus Inspection

1. Carefully inspect the stylus
for any signs of wear, bending,
or contamination on the tip. 2.
Clean the stylus tip with a
suitable cleaning putty or a lint-
free cloth moistened with
alcohol. 3. Verify that the probe
is securely seated in its
magnetic mount and that the

electrical contacts are clean.

Monthly

Air Filter & Guideway Check

1. Inspect the main air
filter/regulator unit. Drain any
accumulated water from the
filter bowl.[6] 2. Visually
inspect the bellows covers on
the X and Y guideways for any
tears or damage that could
allow contaminants to reach
the guideways.[2][7] 3. Check
for any loose screws or fittings
on the machine structure and

tighten as necessary.[5]
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Professional Calibration &

Annually Service

1. Schedule a full calibration
and preventative maintenance
service with a certified
WENZEL technician.[4] 2. This
service should include a
comprehensive inspection of
all mechanical and electrical
systems, cleaning and
adjustment of air bearings, and
a full geometric error mapping
and compensation to 1ISO
10360 standards.[4]

Troubleshooting Guide

This guide addresses common issues that may arise during the operation of the WENZEL LH

65 in a research setting.
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Issue | Symptom

Potential Cause(s)

Step-by-Step Solution

Measurement Inaccuracy or
Poor Repeatability

1. Unstable environmental
temperature. 2. Dirty or
damaged stylus. 3. Loose
workpiece clamping. 4.
Incorrect probe calibration. 5.

Contaminated guideways.

1. Verify that the ambient
temperature is stable and
within the specified range
(20°C % 2°C). 2. Inspect and
clean the stylus tip. Replace if
damaged. 3. Ensure the
sample is securely and
repeatably fixtured to the
granite table. 4. Perform a
probe calibration routine using
the reference sphere. 5. Clean

the granite guideways.

"Air Pressure Low" Error

1. Insufficient supply pressure
from the facility's compressed
air system. 2. Clogged air filter.

3. Leak in the air supply line.

1. Check the main air supply
pressure to the CMM. 2.
Inspect and clean or replace
the air filter element. 3. Listen
for audible air leaks along the
supply hose and at the
connections. Tighten fittings as

necessary.

Probe Fails to Trigger or Gives

Sporadic Readings

1. Dirty electrical contacts on
the probe body or head. 2.
Damaged probe cable. 3.
Loose stylus or module. 4.

Software or controller issue.

1. Clean the electrical contacts
on both the probe body and
the probe head with a contact
cleaner or isopropyl alcohol. 2.
Inspect the probe cable for any
signs of damage or kinks. 3.
Ensure the stylus and any
probe modules are securely
tightened. 4. Restart the CMM
software and the controller. If
the problem persists, contact
WENZEL support.

Abnormal Noise or Jerky

Movement of Axes

1. Debris on a guideway. 2.

Insufficient air bearing

1. Power down the machine

and carefully clean all
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pressure. 3. Issue with the guideways. 2. Verify the air

drive system. pressure is within the correct
range. 3. This may indicate a
more serious issue. Do not
continue to operate the
machine and contact WENZEL

service immediately.[8]

Calibration and Performance Verification Protocols
Interim Performance Verification Test

This user-performable test should be conducted monthly or whenever there is a concern about
the machine's accuracy. It serves as an interim check between annual professional
calibrations.

Objective: To verify the volumetric and probing accuracy of the CMM using a calibrated artifact.
Materials:

o Calibrated sphere or gauge block with a known diameter/length and low uncertainty.
 Lint-free cloths.

e Approved granite cleaner.

Methodology:

e Preparation:

o Ensure the CMM and the artifact have been in the temperature-controlled lab for at least
24 hours to reach thermal stability.

o Clean the granite surface and the artifact thoroughly.
o Perform a standard probe calibration using the machine's reference sphere.

e Measurement Procedure (using a calibrated sphere):
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o Securely place the calibrated sphere in the center of the measuring volume.

o Using the CMM software, perform a measurement of the sphere's diameter by probing at
least 25 points distributed over its surface.

o Record the measured diameter.

o Move the sphere to at least four other locations within the measuring volume (e.g., the four
corners) and repeat the diameter measurement at each location.

o Data Analysis:

o Compare the average measured diameter at each location to the calibrated diameter of
the sphere.

o The deviation should be within the user-defined tolerance, which should be based on the
experimental requirements and the machine's specifications.

o A consistent and growing deviation over time may indicate a need for professional
recalibration.

Logical Troubleshooting Workflow for Measurement
Inaccuracy

The following diagram illustrates a logical workflow for diagnosing and resolving measurement
inaccuracy issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Applications]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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